Cas no 2229542-89-4 (3-chloro-2-(2-methylbut-3-yn-2-yl)phenol)

• Product Name: 3-chloro-2-(2-methylbut-3-yn-2-yl)phenol
• CAS No: 2229542-89-4
• MF: C₁₁H₁₁ClO
• MW: 194.657442331314
• CID: 5862601
• PubChem ID: 165677182
• Update Time: 2025-10-28

3-chloro-2-(2-methylbut-3-yn-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(2-methylbut-3-yn-2-yl)phenol
• 2229542-89-4
• EN300-1981014

• Inchi： 1S/C11H11ClO/c1-4-11(2,3)10-8(12)6-5-7-9(10)13/h1,5-7,13H,2-3H3
• InChI Key： LFFJBTRHZMGYEP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C#C)(C)C)O

Computed Properties

• Exact Mass: 194.0498427g/mol
• Monoisotopic Mass: 194.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-chloro-2-(2-methylbut-3-yn-2-yl)phenol

3-Chloro-2-(2-Methylbut-3-Yn-2-Yl)Phenol: A Comprehensive Overview

3-Chloro-2-(2-methylbut-3-yn-2-yl)phenol, also known by its CAS number 2229542-89-4, is a versatile organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in drug discovery and its ability to serve as a building block for more complex molecules.

The molecular structure of 3-chloro-2-(2-methylbut-3-yne-2-yllphenol consists of a phenolic ring substituted with a chlorine atom at the 3-position and a 1,1-dimethylpropargyl group at the 2-position. This substitution pattern imparts the molecule with unique electronic and steric properties, making it suitable for various chemical transformations. The presence of the phenolic group allows for hydrogen bonding, which is crucial in many biological interactions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various methods to optimize its production, including catalytic processes and green chemistry approaches. For instance, a study published in Chemical Communications demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound efficiently. Such advancements have made it more accessible for industrial applications.

In terms of applications, 3-chloro-2-(2-methylbut-3-yne-2-yllphenol has shown promise in the development of new drugs targeting cancer and inflammatory diseases. Its ability to modulate specific cellular pathways makes it a valuable lead compound in medicinal chemistry. Additionally, this compound has been utilized as an intermediate in the synthesis of advanced polymers and materials with tailored properties.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its biodegradation pathways and toxicity profiles to ensure its safe use in industrial settings. According to a study in , the compound exhibits moderate biodegradability under aerobic conditions, which aligns with eco-friendly practices.

In conclusion, 3-chloro-2-(2-methylbut-3-yne-2-yllphenol, CAS No. 222954, is a multifaceted compound with expanding applications across diverse industries. Its chemical versatility, combined with recent advancements in synthesis and application, positions it as a key player in modern chemistry research.